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Compound of Interest |

2-(4-Hydroxyphenoxy)propionic
Compound Name:
acid hydrazide
CAS No.: 845879-32-5
Cat. No.: B1621787

Executive Summary

Immediate Action Required: 2-(4-Hydroxyphenoxy)propionic acid hydrazide (CAS: 845879-
32-5) is a functionalized hydrazine derivative. While valuable in synthesis, it poses specific
risks due to its reducing potential and nitrogen-nitrogen bond instability.

Core Directive:
o NEVER mix with oxidizing agents (Nitric acid, Perchlorates, Permanganates).
» NEVER dispose of via sanitary sewer (Drain).

o ALWAYS segregate as "Solid Toxic/Irritant Organic Waste" for high-temperature incineration.

Chemical Profile & Hazard Identification

To dispose of a chemical safely, you must understand its reactivity. This compound combines a
phenolic ether with a hydrazide tail.
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Parameter Specification

Chemical Name 2-(4-Hydroxyphenoxy)propionic acid hydrazide
CAS Number 845879-32-5

Molecular Formula CoH12N20s3

Physical State Solid (typically off-white powder)

Warning H315 (Skin Irrit.), H319 (Eye Irrit.),

Primary Hazards (GHS
Y ( ) H335 (Resp.[1][2] Irrit.)

Reactivity Class Reducing Agent (Hydrazide group)

The "Why" Behind the Hazard

The hydrazide functional group (

) is the critical safety concern.

e Reductive Potential: Hydrazides are potent reducing agents. Contact with strong oxidizers
releases high energy, potentially causing fires or rapid gas evolution (

).

» Hydrolysis Risk: Under strong acidic conditions, hydrazides can hydrolyze to release
hydrazine or substituted hydrazines, which are often carcinogenic and highly toxic.

e Agquatic Toxicity: The phenolic moiety implies potential chronic toxicity to aquatic life,
mandating zero-discharge to sewer systems.

Critical Segregation Protocols

The most common cause of laboratory accidents involving hydrazides is improper waste
stream mixing.

INCOMPATIBILITY MATRIX:

« X Strong Oxidizers: Nitric Acid, Hydrogen Peroxide, Bleach (unless controlled), Chromic
Acid. Risk: Fire/Explosion.
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o X Acyl Halides/Isocyanates: Acetyl chloride, Benzyl chloride. Risk: Exothermic
polymerization.

« X Heavy Metals: Mercury, Silver, Gold salts. Risk: Formation of shock-sensitive metal
azides or fulminates.

Step-by-Step Disposal Procedure
Phase A: Preparation & Packaging

» Container Selection: Use High-Density Polyethylene (HDPE) or amber glass jars with screw-
top lids. Avoid metal containers if the waste is acidic.

e Labeling: Label immediately upon generation.
o Standard Label: "Hazardous Waste - Solid Organic.”
o Constituent Note: "Contains 2-(4-Hydroxyphenoxy)propionic acid hydrazide."[2]

o Hazard Checkbox: Toxic, Irritant.[2][3]

Phase B: Waste Stream Assignment

Do not bulk this chemical with general "organic solvents" if those solvents contain oxidizers.
e Scenario 1: Pure Solid Waste (Expired/Surplus)

o Keep in original container if possible.

o Overpack in a clear plastic bag.

o Tag for Incineration.
e Scenario 2: Reaction Mixtures (Liquid)

o If dissolved in organic solvent (e.g., Methanol, DMSO): Dispose in "Non-Halogenated
Organic Waste."

o Crucial Check: Ensure the solvent waste stream is free of oxidizers.
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Phase C: Professional Destruction

The only validated method for complete destruction of the N-N bond is High-Temperature
Incineration at a licensed TSDF (Treatment, Storage, and Disposal Facility). This prevents the
formation of nitrosamines or hydrazine in the environment.

Emergency Response: Spill Cleanup

Note: In-lab chemical deactivation is generally discouraged for bulk disposal due to heat
generation, but is necessary for spill cleanup.

Protocol for Small Spills (<509):

o PPE: Nitrile gloves (double gloved), safety goggles, lab coat, N95 dust mask (if powder is
fine).

o Containment: Cover the spill with a non-combustible absorbent (Vermiculite or Sand).[4]
e Deactivation (Optional but Recommended for Safety):

o Prepare a 5% Sodium Hypochlorite (Bleach) solution.

o Slowly mist the absorbent material.

o Mechanism:[3][5][6] Hypochlorite oxidizes the hydrazide to nitrogen gas (

) and water.

o Caution: This reaction is exothermic.[7] Do not flood; mist gently.

o Collection: Scoop the damp absorbent into a hazardous waste container. Label as "Spill
Debris - Oxidized Hydrazide."

Visual Workflow (Decision Logic)
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Waste Generation:
2-(4-Hydroxyphenoxy)propionic acid hydrazide

Determine Physical State

Pure Substance

Solution / Reaction Mix

Solid / Powder

Check Co-Contaminants:
Are Oxidizers Present?

Yes (Oxidizers Present) \No

CRITICAL ACTION:
Segregate immediately.
Do NOT mix.

Verify Solvent Compatibility
(No Nitric Acid/Peroxides)

Package Separately

Packaging:
HDPE or Amber Glass
Label: "Toxic Organic Waste'

Final Disposal:
Commercial Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the safe segregation and packaging of hydrazide waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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